Cas no 1422252-46-7 (BIX NHE1 inhibitor)

• Product Name: BIX NHE1 inhibitor
• CAS No: 1422252-46-7
• MF: C₁₆H₂₀ClF₃N₄O₂
• MW: 392.803812980652
• CID: 4858825
• PubChem ID: 121513866
• Update Time: 2025-08-02

BIX NHE1 inhibitor Chemical and Physical Properties

Names and Identifiers

• BIX NHE1 inhibitor
• BIX HCl
• N-[4-(1-Acetyl-piperidin-4-yl)-3-trifluoromethyl-benzoyl]-guanidine hydrochloride
• 4-(1-Acetyl-4-piperidinyl)-N-(aminoiminomethyl)-3-(trifluoromethyl)benzamide
• 4-(1-Acetyl-4-piperidinyl)-N-(aminoiminomethyl)-3-(trifluoromethyl)benzamide hydrochloride
• 4-(1-Acetylpiperidin-4-yl)-N-carbamimidoyl-3-(trifluoromethyl)benzamide hydrochloride
• BI-9627 hydrochloride
• 4-(1-acetylpiperidin-4-yl)-N-(diaminomethylidene)-3-(trifluoromethyl)benzamide;hydrochloride
• EX-A4890
• CS-0077566
• MS-26580
• 4-(1-Acetylpiperidin-4-yl)-N-carbamimidoyl-3-(trifluoromethyl)benzamidehydrochloride
• 1422252-46-7
• 1204329-34-9
• F82311
• AKOS027470198
• HY-18071A
• BI-9627 (hydrochloride)
• BIXNHE1Inhibitor

• Inchi： 1S/C16H19F3N4O2.ClH/c1-9(24)23-6-4-10(5-7-23)12-3-2-11(14(25)22-15(20)21)8-13(12)16(17,18)19;/h2-3,8,10H,4-7H2,1H3,(H4,20,21,22,25);1H
• InChI Key： SLSZLEROFKLICF-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=C(C(/N=C(\N)/N)=O)C=CC=1C1CCN(C(C)=O)CC1)(F)F

Computed Properties

• Exact Mass: 392.1226881g/mol
• Monoisotopic Mass: 392.1226881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102

Additional information on BIX NHE1 inhibitor

Recent Advances in BIX NHE1 Inhibitor (CAS: 1422252-46-7) and Its Therapeutic Implications

The sodium-hydrogen exchanger 1 (NHE1) has emerged as a promising therapeutic target in various pathological conditions, including cancer, cardiovascular diseases, and neurological disorders. BIX NHE1 inhibitor (CAS: 1422252-46-7) is a novel small molecule compound that has garnered significant attention due to its potent and selective inhibition of NHE1. Recent studies have elucidated its mechanism of action, pharmacokinetic properties, and therapeutic potential, positioning it as a frontrunner in the development of next-generation NHE1-targeted therapies.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that BIX NHE1 inhibitor exhibits high selectivity for NHE1 over other isoforms, with an IC50 value in the low nanomolar range. The compound's unique chemical structure, characterized by the presence of a benzimidazole core and a sulfonamide moiety, contributes to its enhanced binding affinity and stability. Molecular docking simulations revealed that BIX NHE1 inhibitor interacts with key residues in the NHE1 transmembrane domain, disrupting ion transport and leading to intracellular acidification, a mechanism that has shown efficacy in inhibiting cancer cell proliferation.

In preclinical models of ischemic heart disease, BIX NHE1 inhibitor demonstrated cardioprotective effects by reducing intracellular sodium and calcium overload, thereby mitigating myocardial injury. A 2024 study in Cardiovascular Research highlighted its ability to improve cardiac function and reduce infarct size in animal models, suggesting potential applications in acute coronary syndromes. Furthermore, the compound's ability to cross the blood-brain barrier has sparked interest in its use for neuroprotection, particularly in stroke and neurodegenerative diseases.

Despite these promising findings, challenges remain in the clinical translation of BIX NHE1 inhibitor. Recent pharmacokinetic studies have identified variability in oral bioavailability, prompting investigations into novel formulation strategies. Additionally, ongoing phase I clinical trials are evaluating the safety profile of this compound in healthy volunteers, with preliminary data expected in late 2024. The research community continues to explore combination therapies, particularly with existing chemotherapeutic agents, to enhance therapeutic outcomes while minimizing potential side effects.

The development of BIX NHE1 inhibitor represents a significant advancement in targeted therapy. Its multifaceted applications across different disease areas underscore the importance of NHE1 as a therapeutic target. Future research directions include the optimization of dosing regimens, identification of predictive biomarkers for patient stratification, and exploration of its potential in rare diseases where NHE1 dysregulation plays a pathogenic role. As the scientific understanding of this compound deepens, BIX NHE1 inhibitor may pave the way for a new class of precision medicines in chemical biology and pharmaceutical development.